Cas no 812630-69-6 (2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine)

• Product Name: 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine
• CAS No: 812630-69-6
• MF: C₁₁H₂₂BNO₂
• MW: 211.10888338089
• CID: 2139632
• PubChem ID: 60146088
• Update Time: 2025-06-30

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)piperidine
• 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine

• Inchi： 1S/C11H22BNO2/c1-10(2)11(3,4)15-12(14-10)9-7-5-6-8-13-9/h9,13H,5-8H2,1-4H3
• InChI Key： VSZMMHJFTSAPAX-UHFFFAOYSA-N
• SMILES： O1B(C2CCCCN2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 30.5

Additional information on 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine

Introduction to 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine (CAS No. 812630-69-6)

2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine is a significant compound in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 812630-69-6, has garnered attention due to its unique structural properties and potential applications in the synthesis of complex molecules. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl moiety makes it a valuable intermediate in cross-coupling reactions, which are pivotal in the construction of biologically active scaffolds.

The compound belongs to a class of boronic acid derivatives that have been extensively studied for their role in Suzuki-Miyaura coupling reactions. These reactions are fundamental in the pharmaceutical industry, enabling the efficient formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids. The piperidine ring in this molecule introduces a nitrogen-containing heterocycle, which can influence the electronic properties and steric environment of the boronic acid moiety, making it particularly useful in fine chemical synthesis.

Recent advancements in synthetic methodologies have highlighted the importance of such boronic acid derivatives in drug discovery. For instance, studies have demonstrated that compounds containing piperidine rings can enhance the solubility and bioavailability of drug candidates. This has led to increased interest in developing new synthetic routes that incorporate 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine as a key building block.

The tetramethyl-1,3,2-dioxaborolan-2-yl group is particularly noteworthy due to its stability under various reaction conditions. This stability is crucial for maintaining the integrity of the boronic acid functionality during cross-coupling reactions, which often require harsh conditions or sensitive substrates. The tetramethyl substitution also provides a steric shield around the boron atom, reducing the likelihood of unwanted side reactions and improving reaction yields.

In the context of pharmaceutical research, 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine has been explored as a precursor for the synthesis of novel therapeutic agents. For example, researchers have utilized this compound to develop kinase inhibitors and other small-molecule drugs that target specific disease pathways. The ability to precisely control the connectivity and functionality of molecules derived from this compound has made it an invaluable tool in medicinal chemistry.

The synthesis of 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine typically involves multi-step processes that require careful optimization. One common approach involves the reaction of piperidine with a suitable boron reagent under controlled conditions. Recent studies have focused on improving the efficiency and scalability of these synthetic routes, particularly in industrial settings where cost-effectiveness and reproducibility are paramount.

The applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For instance, boronic acid derivatives have been used to develop novel polymers and coatings with enhanced properties. The unique reactivity of 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine makes it a versatile building block for creating innovative materials with tailored functionalities.

As research continues to evolve, new applications for 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine are likely to emerge. The growing emphasis on sustainable chemistry and green methodologies may also drive innovation in its synthesis and application. By leveraging cutting-edge techniques such as flow chemistry and biocatalysis, scientists can further enhance the efficiency and environmental footprint of processes involving this compound.

In conclusion, 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine (CAS No. 812630-69-6) represents a fascinating intersection of organic chemistry and drug discovery. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry, with potential applications spanning multiple industries. As research progresses, this compound is poised to play an increasingly important role in the development of new materials and therapeutic agents.